α-Endosulfan
α-Endosulfan
Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide.
Alpha - endosulfan appears as brown crystals. (NTP, 1992)
A polychlorinated compound used for controlling a variety of insects. It is practically water-insoluble, but readily adheres to clay particles and persists in soil and water for several years. Its mode of action involves repetitive nerve-discharges positively correlated to increase in temperature. This compound is extremely toxic to most fish. (From Comp Biochem Physiol (C) 1993 Jul;105(3):347-61)
Alpha - endosulfan appears as brown crystals. (NTP, 1992)
A polychlorinated compound used for controlling a variety of insects. It is practically water-insoluble, but readily adheres to clay particles and persists in soil and water for several years. Its mode of action involves repetitive nerve-discharges positively correlated to increase in temperature. This compound is extremely toxic to most fish. (From Comp Biochem Physiol (C) 1993 Jul;105(3):347-61)
Brand Name:
Vulcanchem
CAS No.:
959-98-8
VCID:
VC0125217
InChI:
InChI=1S/C9H6Cl6O3S/c10-5-6(11)8(13)4-2-18-19(16)17-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3-,4+,7-,8+,19?
SMILES:
C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C9H6Cl6O3S
Molecular Weight:
406.9 g/mol
α-Endosulfan
CAS No.: 959-98-8
Reference Standards
VCID: VC0125217
Molecular Formula: C9H6Cl6O3S
Molecular Weight: 406.9 g/mol
| CAS No. | 959-98-8 |
|---|---|
| Product Name | α-Endosulfan |
| Molecular Formula | C9H6Cl6O3S |
| Molecular Weight | 406.9 g/mol |
| IUPAC Name | (1R,2S,8R,9S)-1,9,10,11,12,12-hexachloro-4,6-dioxa-5λ4-thiatricyclo[7.2.1.02,8]dodec-10-ene 5-oxide |
| Standard InChI | InChI=1S/C9H6Cl6O3S/c10-5-6(11)8(13)4-2-18-19(16)17-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3-,4+,7-,8+,19? |
| Standard InChIKey | RDYMFSUJUZBWLH-AZVNHNRSSA-N |
| Isomeric SMILES | C1[C@@H]2[C@H](COS(=O)O1)[C@@]3(C(=C([C@]2(C3(Cl)Cl)Cl)Cl)Cl)Cl |
| SMILES | C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl |
| Melting Point | 226 to 230 °F (NTP, 1992) 406 to 410 °F (NTP, 1992) |
| Physical Description | Alpha - endosulfan appears as brown crystals. (NTP, 1992) Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide. |
| Description | Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide. Alpha - endosulfan appears as brown crystals. (NTP, 1992) A polychlorinated compound used for controlling a variety of insects. It is practically water-insoluble, but readily adheres to clay particles and persists in soil and water for several years. Its mode of action involves repetitive nerve-discharges positively correlated to increase in temperature. This compound is extremely toxic to most fish. (From Comp Biochem Physiol (C) 1993 Jul;105(3):347-61) |
| Solubility | Insoluble (NTP, 1992) |
| Synonyms | (3α,5aβ,6α,9α,9aβ)-6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin 3-Oxide; _x000B_1,4,5,6,7,7-Hexachloro-5-norbornene-2,3-dimethanol Endocyclic Sulfite; Endosulfan A; Endosulfan 1; Endosulfan I; Endosulphan I; Thiodan |
| Vapor Pressure | 6.78e-07 mmHg |
| PubChem Compound | 12309460 |
| Last Modified | Nov 12 2021 |
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